Cas no 84125-26-8 (2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl-)

2H-Pyran-4-carbothioamide, tetrahydro-2,2-dimethyl-, is a heterocyclic compound featuring a saturated pyran ring substituted with a carbothioamide functional group. The tetrahydro-2,2-dimethyl modification enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. The presence of the thioamide group offers potential for further functionalization, particularly in the development of pharmacologically active molecules or agrochemicals. Its structural rigidity and defined stereochemistry contribute to its utility in stereoselective reactions. This compound is particularly relevant in medicinal chemistry for scaffold diversification due to its balanced lipophilicity and hydrogen-bonding capabilities. Proper handling under inert conditions is recommended to preserve its integrity.

2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl- structure

84125-26-8 structure

Product Name:2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl-

CAS No:84125-26-8

MF:C₈H₁₅NOS

MW:173.275800943375

CID:707067

PubChem ID:3797564

Update Time:2025-06-08

2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl-
- 2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl-(9CI)
- MLS000775968
- 2,2-Dimethyl-tetrahydro-pyran-4-carbothioic acid amide
- SMR000440066
- 2,2-dimethyloxane-4-carbothioamide
- CS-0358932
- 2,2-dimethyltetrahydro-2H-pyran-4-carbothioamide
- VS-09050
- 84125-26-8
- HMS2806H14
- CHEMBL1713444
- DTXSID601321364
- AKOS005459839
- Inchi： 1S/C8H15NOS/c1-8(2)5-6(7(9)11)3-4-10-8/h6H,3-5H2,1-2H3,(H2,9,11)
- InChI Key： CALPJUFDEFFSDI-UHFFFAOYSA-N
- SMILES： S=C(C1CCOC(C)(C)C1)N

Computed Properties

Exact Mass: 173.087
Monoisotopic Mass: 173.087
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 67.3Å²

Experimental Properties

Color/Form: NA
Density: 1.1±0.1 g/cm3
Boiling Point: 264.8±50.0 °C at 760 mmHg
Flash Point: 193.4±28.4 °C

2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2H-Pyran-4-carbothioamide,tetrahydro-2,2-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1429602-500mg	2,2-Dimethyltetrahydro-2H-pyran-4-carbothioamide	84125-26-8	98%	500mg	￥11867.00	2024-07-28